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Compound of Interest

Compound Name: Disperse Red 13
CAS No.: 590401-75-5
Cat. No.: B15557405
Get Quote
. J

This guide provides a detailed comparison of the experimental and theoretical absorption
spectra of the azo dye Disperse Red 13. The objective is to offer researchers, scientists, and
drug development professionals a comprehensive overview of the spectral properties of this
compound, supported by experimental data and theoretical calculations. This comparison is
crucial for understanding the electronic structure and predicting the behavior of Disperse Red
13 in various applications.

Quantitative Spectral Data

The following table summarizes the key quantitative data obtained from both experimental
measurements and theoretical computations of the UV-Vis absorption spectra of Disperse Red
13 and the closely related Disperse Red 1.
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Experimental Experimental Theoretical
Value Value Value Method/Solven
Parameter . . .
(Disperse Red (Disperse Red (Disperse Red t
13) 1) 1)
TD-DFT with
) various
Amax (nm) 524[1] ~488 (in THF)[2] ~450-500 )
functionals (e.qg.,
wB97XD)[2]
406 (in Acetone, Experimental in
Amax (nm) 206[3] DMF, ACN, - various organic
Ethanol)[4] solvents[4]
Molar 15,846 L mol—1 )
L - ) - Experimental[4]
Absorptivity (g) cm~1 (in DMF)[4]
13,708 L mol-t
Molar ) .
L - cm~? (in Ethanol) - Experimental[4]
Absorptivity (g)
[4]
Molar 11,174 L mol—1t ]
o - ) - Experimental[4]
Absorptivity (€) cm~1 (in ACN)[4]
3,208 L mol—t
Molar
o - cm™1(in - Experimental[4]
Absorptivity (g)
Acetone)[4]

Experimental and Theoretical Methodologies

A robust comparison between experimental and theoretical data relies on a clear
understanding of the methodologies employed in their acquisition.

Experimental Protocol: UV-Vis Spectroscopy

The experimental absorption spectra are typically obtained using a UV-Vis spectrophotometer.
The general procedure is as follows:

o Sample Preparation: A stock solution of Disperse Red 13 is prepared by dissolving a known
mass of the dye in a suitable solvent (e.g., methanol, ethanol, dimethylformamide). Working
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solutions of desired concentrations are then prepared by serial dilution.

 Instrumentation: A dual-beam UV-Vis spectrophotometer is calibrated using the pure solvent
as a reference.

o Measurement: The absorbance of the sample solution is measured over a specific
wavelength range, typically from 200 to 800 nm. The wavelength of maximum absorbance
(Amax) is then determined from the resulting spectrum. For instance, one study recorded the
UV-vis absorption spectrum of a related compound, disperse red 1 acrylate, dissolved in
methanol in the range of 200-800 nm.[5]

Theoretical Protocol: Time-Dependent Density Functional Theory (TD-DFT)

Theoretical absorption spectra are calculated using quantum chemical methods, with TD-DFT
being a widely used approach for organic dyes.[6] The typical workflow involves:

e Molecular Geometry Optimization: The ground-state geometry of the Disperse Red 13
molecule is optimized using Density Functional Theory (DFT) with a specific functional (e.qg.,
B3LYP, wB97XD) and basis set (e.g., 6-31G(d,p), 6-311++G(d,p)).[2][5]

o Excitation Energy Calculation: Using the optimized geometry, the vertical excitation energies
and oscillator strengths are calculated using TD-DFT. This provides information about the
electronic transitions and their corresponding absorption wavelengths.

o Spectral Simulation: The calculated excitation energies and oscillator strengths are then
used to simulate the theoretical UV-Vis absorption spectrum. The choice of functional is
critical, with long-range corrected functionals like wB97XD often providing results closer to
experimental values for azo dyes.[2]

Workflow for Comparison of Spectra

The logical flow for comparing experimental and theoretical spectra is visualized in the
following diagram.
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Caption: Workflow for comparing experimental and theoretical spectra.

This comparative approach allows for the validation of theoretical models against experimental
reality, leading to a deeper understanding of the electronic properties of Disperse Red 13. The
close agreement between experimental and well-chosen theoretical methods can provide
predictive power for designing new dyes with tailored spectral characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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